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Compound of Interest

Compound Name: 2-Bromobutyl acetate

CAS No.: 13333-04-5

Cat. No.: B2499712

Get Quote

Executive Summary & Chemical Identity
2-Bromobutyl acetate (IUPAC: 1-Acetoxy-2-bromobutane) is a specialized halogenated ester

used primarily as an electrophilic intermediate in organic synthesis and drug development.

Unlike its more common isomer, 4-bromobutyl acetate (often used as a linker), the 2-bromo

isomer features a chiral center at the C2 position, making it valuable for stereoselective

alkylations.

Researchers must exercise caution to distinguish this compound from its regioisomers to

ensure experimental reproducibility.
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Feature Detail

CAS Registry Number 13333-04-5

IUPAC Name 1-Acetoxy-2-bromobutane

Common Synonyms
2-Bromobutyl acetate; Acetic acid 2-bromo-butyl

ester

Molecular Formula C₆H₁₁BrO₂

Molecular Weight 195.05 g/mol

SMILES CCC(Br)COC(=O)C

InChI Key GURAWRUJYKNGQZ-UHFFFAOYSA-N

Physicochemical Profile
The following data synthesizes available experimental values and high-confidence predictive

models based on structural analogs (e.g., 4-bromobutyl acetate, 2-bromobutane).

Core Physical Properties
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Property Value (Condition) Source/Note

Physical State
Clear, colorless to pale yellow

liquid
Standard Conditions

Boiling Point 88–92 °C (at 12 mmHg)
Estimated based on 4-bromo

isomer (93°C/12mmHg)

Density 1.32 – 1.35 g/mL (at 25 °C)
Analogous to 4-bromobutyl

acetate (1.348 g/mL)

Refractive Index (

)
1.458 – 1.462

Typical for brominated butyl

esters

Flash Point > 100 °C (Closed Cup) Predicted (Low volatility)

Solubility (Water) Insoluble (< 0.1 g/L) Hydrophobic alkyl chain

Solubility (Organic) Miscible
Ethanol, DCM, Ethyl Acetate,

DMSO

Vapor Pressure ~0.5 mmHg (at 25 °C) Low volatility

Structural Characterization (Spectroscopic Signatures)
¹H NMR (CDCl₃, 400 MHz):

2.08 (s, 3H, -OCOCH₃)

4.2–4.4 (m, 2H, -CH₂-OAc)

4.0–4.15 (m, 1H, -CH(Br)-)

1.8–1.9 (m, 2H, -CH₂-CH₃)

1.05 (t, 3H, -CH₂-CH₃)

IR Spectrum:

1740 cm⁻¹: Strong C=O stretch (Ester).

1230 cm⁻¹: C-O-C stretch (Acetate).
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600–700 cm⁻¹: C-Br stretch (Alkyl halide).

Synthesis & Production Methodologies
The synthesis of 2-bromobutyl acetate is typically achieved via the ring-opening of 1,2-

epoxybutane using acetyl bromide. This method is preferred over direct bromination of butyl

acetate due to higher regioselectivity.

Protocol: Regioselective Ring Opening
This workflow exploits the oxophilic nature of the acetyl group and the nucleophilicity of

bromide.

Reaction:

Step-by-Step Methodology:

Preparation: Charge a flame-dried 3-neck round-bottom flask with 1,2-epoxybutane (1.0 eq)

and anhydrous Dichloromethane (DCM) (5 mL/mmol).

Cooling: Cool the solution to 0°C using an ice/salt bath under nitrogen atmosphere.

Addition: Add Acetyl Bromide (1.05 eq) dropwise over 30 minutes. Note: Exothermic

reaction. Maintain temp < 5°C to prevent polymerization.

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by

TLC (Hexane/EtOAc 8:2) or GC-MS.

Quenching: Quench with saturated NaHCO₃ solution (carefully, CO₂ evolution).

Extraction: Extract with DCM (3x), wash combined organics with brine, and dry over

anhydrous MgSO₄.

Purification: Concentrate in vacuo. Purify via vacuum distillation (approx. 90°C @ 12 mmHg)

to obtain the pure product.

Synthesis Workflow Diagram
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Caption: Regioselective synthesis of 2-Bromobutyl acetate via epoxide ring opening.

Safety & Handling (MSDS Summary)
As a halogenated ester, 2-Bromobutyl acetate poses specific hazards. It is an alkylating agent

and should be treated as a potential mutagen.

Hazard Class Description Precaution

Skin/Eye Irritant

Causes skin irritation (H315)

and serious eye irritation

(H319).

Wear nitrile gloves and safety

goggles.

Respiratory
May cause respiratory irritation

(H335).
Handle only in a fume hood.

Flammability Combustible liquid.[1]
Keep away from heat/sparks.

Store in a cool, dry place.

Reactivity
Reacts with strong oxidizers

and strong bases (hydrolysis).

Store under inert gas

(Nitrogen/Argon)

recommended.

Applications in Drug Development[14]
Chiral Building Block: The C2 chiral center allows for the synthesis of enantiopure

intermediates via enzymatic resolution or stereoselective substitution.

Proteomics: Derivatives of bromobutyl acetate are used to cross-link proteins or modify

cysteine residues in proteomic profiling (See Reference 1).
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Alkylating Agent: Used to introduce the butyl acetate motif into amines or thiols, serving as a

"masked" alcohol (deprotection of acetate yields the alcohol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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